Cas no 774243-64-0 ((R)-b-Amino-3-methylbenzenepropanol)

• Product Name: (R)-b-Amino-3-methylbenzenepropanol
• CAS No: 774243-64-0
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD17214653
• CID: 1785010
• Update Time: 2025-10-25

(R)-b-Amino-3-methylbenzenepropanol Chemical and Physical Properties

Names and Identifiers

• (R)-b-Amino-3-methylbenzenepropanol
• C78461

• MDL： MFCD17214653
• Inchi： 1S/C10H15NO/c1-8-3-2-4-9(5-8)6-10(11)7-12/h2-5,10,12H,6-7,11H2,1H3/t10-/m1/s1
• InChI Key： LRFALADONHGHFP-SNVBAGLBSA-N
• SMILES： OC[C@@H](CC1C=CC=C(C)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 1
• Topological Polar Surface Area: 46.2

Additional information on (R)-b-Amino-3-methylbenzenepropanol

Introduction to (R)-b-Amino-3-Methylbenzenepropanol (CAS No. 774243-64-0)

(R)-b-Amino-3-Methylbenzenepropanol, also known by its CAS registry number 774243-64-0, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines an amino group, a methyl substituent, and a hydroxyl group attached to a benzene ring. The stereochemistry of the compound, specifically the (R) configuration, plays a crucial role in its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (R)-b-Amino-3-Methylbenzenepropanol. Researchers have explored various methodologies, including asymmetric catalysis and biocatalytic approaches, to achieve high enantiomeric excess (ee) in the synthesis of this compound. These methods not only enhance the yield but also improve the sustainability of the production process, aligning with the growing demand for green chemistry practices.

The structural features of (R)-b-Amino-3-Methylbenzenepropanol make it an attractive substrate for further functionalization in drug discovery programs. Its amino group serves as a nucleophilic site for various reactions, such as alkylation and acylation, enabling the construction of complex molecular architectures. Additionally, the hydroxyl group can be readily oxidized to form a ketone or ester, further expanding its utility in medicinal chemistry.

In the pharmaceutical industry, (R)-b-Amino-3-Methylbenzenepropanol has shown potential as a building block for bioactive molecules targeting various therapeutic areas. For instance, recent studies have demonstrated its application in the development of inhibitors for kinases and other enzymes implicated in cancer and neurodegenerative diseases. The compound's ability to modulate protein-protein interactions has also been explored, highlighting its role in designing novel therapeutic agents.

Beyond pharmaceuticals, (R)-b-Amino-3-Methylbenzenepropanol has found applications in agrochemicals, particularly as an intermediate in the synthesis of plant growth regulators and pesticides. Its chiral center contributes to selectivity in these applications, ensuring efficacy while minimizing environmental impact.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize (R)-b-Amino-3-Methylbenzenepropanol. These tools provide insights into its molecular structure and stereochemistry, ensuring accurate identification and quality control during production.

In conclusion, (R)-b-Amino-3-Methylbenzenepropanol (CAS No. 774243-64-0) is a valuable compound with diverse applications across multiple industries. Its unique structure and stereochemistry make it an essential building block for advanced chemical synthesis. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in driving innovation in science and technology.